Cas no 1226182-06-4 (1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene
• CAS No: 1226182-06-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5959149
• PubChem ID: 22152706
• Update Time: 2025-06-08

1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene
• SCHEMBL10417019
• EN300-1859727
• 1226182-06-4

• Inchi： 1S/C13H17NO/c1-10(2)11-5-7-12(8-6-11)13(3,4)14-9-15/h5-8,10H,1-4H3
• InChI Key： MGEOXIXHLXGJAG-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene

Professional Introduction to Compound with CAS No 1226182-06-4 and Product Name 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene

Compound with the CAS number 1226182-06-4 and the product name 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound consists of a benzene ring substituted with isocyanate and propyl groups, which endows it with distinct reactivity and utility.

The isocyanate functional group, present in the 1-(2-isocyanatopropan-2-yl) moiety, plays a crucial role in the compound's chemical behavior. Isocyanates are known for their ability to participate in a wide range of reactions, including polymerization, condensation, and urethane formation. These reactions are highly relevant in the development of novel materials and pharmaceuticals. The propyl groups in the 4-(propan-2-yl) part of the molecule contribute to the compound's solubility and interaction with biological systems, making it a promising candidate for further investigation.

Recent research has highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The structural features of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene make it an excellent candidate for use in polymer chemistry, where it can serve as a monomer or intermediate in the synthesis of high-performance polymers. These polymers exhibit enhanced mechanical properties, thermal stability, and chemical resistance, which are critical for applications in industries ranging from aerospace to automotive.

In the pharmaceutical domain, the reactivity of isocyanate groups allows for the facile introduction of various functional moieties into biological molecules. This capability is particularly valuable in drug design, where targeted modifications can enhance drug efficacy and reduce side effects. The propyl groups also contribute to improved bioavailability by facilitating better interaction with biological targets. Studies have shown that derivatives of this compound exhibit promising activities as intermediates in the synthesis of bioactive molecules.

The synthesis of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene involves a series of carefully controlled chemical reactions that highlight the compound's versatility. The process typically begins with the preparation of isocyanate-functionalized precursors followed by selective substitution at specific positions on the benzene ring. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are employed to achieve high yields and purity. These methods underscore the compound's suitability for industrial-scale production.

The potential applications of this compound extend beyond materials science and pharmaceuticals. In agrochemical research, derivatives of 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene have shown promise as intermediates in the development of novel pesticides and herbicides. These compounds can be engineered to target specific pests while minimizing environmental impact, aligning with global efforts toward sustainable agriculture.

Environmental considerations are also integral to the development and application of this compound. Efforts are underway to optimize synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene, ensuring that its benefits are realized without compromising ecological integrity.

Future research directions include exploring new synthetic pathways that enhance the efficiency and scalability of producing this compound. Additionally, investigations into its biological activity will continue to uncover novel therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that address global challenges in medicine and materials science.

In conclusion, 1-(2-isocyanatopropan-2-yl)-4-(propan-2-yl)benzene represents a significant advancement in chemical research with diverse applications across multiple industries. Its unique structural features and reactivity make it a valuable asset for developing innovative materials and pharmaceuticals. As research progresses, this compound is poised to play an increasingly important role in addressing complex scientific and industrial challenges.